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Compound of Interest

Compound Name: ACT-672125

Cat. No.: B15137847

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like ACT-672125 are paramount for laboratory safety
and environmental protection. While specific disposal instructions for ACT-672125 are not
publicly available, this guide provides a comprehensive framework based on established best
practices for chemical waste management. The primary directive is to always consult your
institution's Environmental Health and Safety (EHS) department and the compound's Safety
Data Sheet (SDS), which can be requested from the supplier.

General Disposal Protocol for Research Chemicals

The disposal of any chemical, including ACT-672125, is governed by regulations such as the
Resource Conservation and Recovery Act (RCRA) under the Environmental Protection Agency
(EPA).[1] Adherence to these guidelines is mandatory.

Step-by-Step Disposal Procedure:

o Obtain the Safety Data Sheet (SDS): The SDS is the most critical document for determining
the appropriate disposal method. It contains specific information on physical and chemical
properties, hazards, and required disposal considerations. Suppliers like MedchemExpress
can provide the SDS upon request.

o Consult your Institutional EHS Department: Before beginning any disposal process, contact
your EHS department. They are experts in your local and federal regulations and can provide
specific instructions tailored to your facility's protocols.
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o Characterize the Waste: Based on the SDS, determine if the waste is hazardous. The EPA
classifies hazardous waste based on characteristics such as ignitability, corrosivity, reactivity,
and toxicity.[1] Even if a chemical is not classified as RCRA hazardous waste, it should be
disposed of properly.[1]

e Segregate the Waste: Do not mix different chemical wastes. ACT-672125 waste, including
pure compound, solutions, and contaminated materials (e.g., gloves, vials, pipette tips),
should be collected in a designated, sealed, and clearly labeled waste container.

e Label the Waste Container: The label should include:

[¢]

The words "Hazardous Waste" (or as directed by your EHS department).

The full chemical name: ACT-672125.

[¢]

o

The specific composition and concentration of the waste.

The date accumulation started.

o

[¢]

Any associated hazards (e.g., "Toxic").

o Store the Waste Container Safely: Store the sealed waste container in a designated satellite
accumulation area. This area should be secure, well-ventilated, and away from incompatible
materials.

o Arrange for Pickup and Disposal: Contact your EHS department to schedule a pickup of the
hazardous waste. They will ensure it is transported and disposed of by a licensed hazardous
waste management company in compliance with all regulations.[1]

Chemical and Physical Properties of ACT-672125

Understanding the properties of ACT-672125 is essential for safe handling and for EHS
professionals to determine the correct disposal route.
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Property Value

(R)-2-(3,5-dimethyl-1H-1,2,4-triazol-1-yl)-1-(2-
methyl-4-(4-(6-(5-methyl-1,2,4-oxadiazol-3-

Chemical Name yI)-1H-benzo[d]imidazol-2-yl)-2-
(trifluoromethyl)thiazol-5-yl)piperazin-1-yl)ethan-
1l-one

Molecular Formula C25H25F3N1002S

Molecular Weight 586.60 g/mol

Appearance Not specified (likely a solid)

N Short term (days to weeks): 0 - 4°C. Long term
Storage Conditions
(months to years): -20°C.

Source: MedKoo Biosciences|[?2]

Experimental Protocols

ACT-672125 has been evaluated in a "proof-of-mechanism model of lung inflammation,” where
it was shown to inhibit the recruitment of CXCR3-expressing T cells into the inflamed lung in a
dose-dependent manner.[3][4][5] However, detailed, step-by-step methodologies for these
specific experiments are not available in the public domain.

Visualizing Procedural and Biological Pathways

To aid in decision-making and understanding the context of ACT-672125's mechanism of
action, the following diagrams are provided.
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Disposal Workflow for ACT-672125

Start: Need to dispose of ACT-672125 waste

Obtain Safety Data Sheet (SDS) from supplier

Consult Institutional Environmental Health & Safety (EHS)

Is the waste classified as hazardous by EHS/SDS?

Segregate and collect in a labeled, sealed container
Follow non-hazardous waste stream protocols per EHS

Store in designated satellite accumulation area

@ EHS pickup and licensed disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of a research chemical.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15137847?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

CXCR3 Signaling Pathway and Inhibition by ACT-672125
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Caption: Mechanism of action of ACT-672125 as a CXCR3 antagonist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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